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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical stability and decomposition

of cesium tellurate (Cs₂TeO₄). The information is curated for professionals in research and

development who require a thorough understanding of the material's properties for applications

in various scientific and pharmaceutical fields. This document summarizes key data, outlines

experimental protocols, and presents logical pathways related to the compound's thermal

behavior.

Chemical Identity and Properties
Cesium tellurate is an inorganic compound with the chemical formula Cs₂TeO₄. It is the

cesium salt of telluric acid.
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Property Value Source

Chemical Formula Cs₂TeO₄ [1]

Molecular Weight 457.41 g/mol [1]

Appearance
White or colorless crystalline

solid

Inferred from related

compounds

Solubility Soluble in water
Inferred from related

compounds

Crystal Structure and Stability
The structural integrity of cesium tellurate is fundamental to its chemical stability. The

arrangement of atoms in its crystal lattice dictates its response to thermal stress.

Crystallographic Data

The structure of cesium tellurate has been elucidated using a combination of powder X-ray

diffraction (XRD) and Tellurium K-edge Extended X-ray Absorption Fine Structure (EXAFS)

data. These studies have confirmed the presence of discrete tetrahedral TeO₄²⁻ groups within

the crystal structure.[1] The tetrahedral coordination of the tellurate anion is a key factor in the

compound's stability.

Parameter Description

Crystal System Not explicitly stated in the available literature

Space Group Not explicitly stated in the available literature

Key Structural Feature Presence of isolated tetrahedral TeO₄²⁻ anions

Thermal Stability and Decomposition
While specific quantitative data on the thermal decomposition of pure cesium tellurate is not

extensively available in the public literature, its stability can be inferred from the behavior of

other alkali metal tellurates and general principles of inorganic thermal decomposition. Alkali

metal tellurates are generally known for their high thermal stability.
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Proposed Decomposition Pathway

In the absence of direct experimental evidence, a plausible thermal decomposition pathway for

cesium tellurate can be proposed. Upon heating to high temperatures, it is likely to

decompose into cesium oxide and tellurium dioxide, with the release of oxygen gas.

Logical Diagram of Proposed Decomposition
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Cesium Tellurate (Cs₂TeO₄)
(Solid) High Temperature Decomposition ProductsDecomposition

Cesium Oxide (Cs₂O)
(Solid)

Tellurium Dioxide (TeO₂)
(Gas/Solid)

Oxygen (O₂)
(Gas)
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Reactants

Process

Product

Telluric Acid (H₆TeO₆)

Dissolve in Water

Cesium Carbonate (Cs₂CO₃)

Mix Solutions

Heat to Evaporate Water

Crystallization

Filter and Wash

Dry the Product

Cesium Tellurate (Cs₂TeO₄)
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Start: Cesium Tellurate Sample

Perform TGA and DSC Analysis

TGA Data:
Mass vs. Temperature

DSC Data:
Heat Flow vs. Temperature

Analyze DataInfer Decomposition Products
(from mass loss)

Correlate with

Determine Thermal Stability Range Identify Decomposition Temperature(s)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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